![molecular formula C21H27N7O2 B2883113 N-(2-(6-((3-morpholinopropyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide CAS No. 873002-62-1](/img/structure/B2883113.png)
N-(2-(6-((3-morpholinopropyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(2-(6-((3-morpholinopropyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide” is a complex organic molecule. It contains a [1,2,4]triazolo[4,3-b]pyridazine core, which is a type of fused triazole . Triazoles are a class of five-membered heterocyclic compounds containing two carbon and three nitrogen atoms . They are known for their versatile biological activities .
Synthesis Analysis
While specific synthesis methods for this compound were not found, triazoles are commonly synthesized via condensation reactions of hydrazonoyl halides with various reagents . For instance, 3,6-diamino-1H-[1,2,4]triazolo[4,3-b][1,2,4]triazole and its energetic salts were synthesized based on a fused-triazole backbone with two C-amino groups as substituents .Scientific Research Applications
Antimicrobial Activities
Some novel triazole derivatives have been synthesized and screened for their antimicrobial activities. Compounds exhibiting good to moderate activities against various microorganisms were identified, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2010).
Antiproliferative and Anticancer Activities
A small library of triazolo[4,3-b]pyridazin-6-yloxy derivatives demonstrated the ability to inhibit the proliferation of endothelial and tumor cells, suggesting applications in cancer research and therapy development (Ilić et al., 2011).
Synthesis and Crystal Structure Analysis
The synthesis and crystal structure of related compounds have been explored, revealing detailed molecular configurations that could inform the development of new compounds with specific biological activities (Lu et al., 2017).
Insecticidal Applications
Research into novel heterocyclic compounds incorporating certain moieties has demonstrated significant toxic effects against pests like the cotton leafworm, indicating potential applications in agricultural pest management (Soliman et al., 2020).
Antihypertensive Agents
The synthesis of triazolopyrimidines with specific substituents has led to compounds with promising antihypertensive activity, suggesting a pathway for developing new treatments for hypertension (Bayomi et al., 1999).
Analgesic and Antiparkinsonian Activities
Compounds derived from substituted pyridine derivatives have shown good analgesic and antiparkinsonian activities, comparable to established drugs, pointing to potential new therapies for pain management and Parkinson's disease (Amr et al., 2008).
Future Directions
properties
IUPAC Name |
N-[2-[6-(3-morpholin-4-ylpropylamino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N7O2/c29-21(17-5-2-1-3-6-17)23-11-9-20-25-24-19-8-7-18(26-28(19)20)22-10-4-12-27-13-15-30-16-14-27/h1-3,5-8H,4,9-16H2,(H,22,26)(H,23,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHNHDOBLLFLIFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCNC2=NN3C(=NN=C3CCNC(=O)C4=CC=CC=C4)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(6-((3-morpholinopropyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.